Cas no 2171992-06-4 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 2171992-06-4
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6206743
• PubChem ID: 165723271
• Update Time: 2025-10-28

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]pyrrolidin-3-yl}acetic acid
• 2171992-06-4
• EN300-1499579

• Inchi： 1S/C26H24N2O6/c29-23(30)13-16-9-11-28(14-16)25(31)24-22(10-12-33-24)27-26(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,10,12,16,21H,9,11,13-15H2,(H,27,32)(H,29,30)
• InChI Key： KTDDVQNNRCDUFS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid (CAS No. 2171992-06-4)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid (CAS No. 2171992-06-4) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly valuable for its ability to enhance peptide stability and yield during complex synthetic processes. Its compatibility with automated synthesizers has also made it a favorite among biotech and pharmaceutical companies.

One of the most frequently asked questions in online searches is: "What are the applications of Fmoc-protected compounds in drug development?" The answer lies in the versatility of CAS No. 2171992-06-4. This compound is widely used to create peptide-based drugs, which are gaining traction for their targeted therapeutic effects and reduced side effects. Additionally, its role in proteomics research and biomarker discovery has further solidified its importance in modern science.

Another hot topic in the scientific community is the sustainability of chemical synthesis. Researchers are exploring greener alternatives to traditional methods, and 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid aligns with this trend. Its efficient deprotection under mild conditions reduces waste and energy consumption, making it an eco-friendly choice for green chemistry initiatives.

The structural complexity of this compound also makes it a subject of interest for computational chemistry and molecular modeling studies. Scientists are leveraging AI-driven drug design tools to predict its interactions with biological targets, accelerating the drug discovery pipeline. This intersection of chemistry and artificial intelligence is a trending area of research, with CAS No. 2171992-06-4 often cited as a case study.

From a commercial perspective, the global market for peptide synthesis reagents is expanding rapidly, and 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid is poised to play a pivotal role. Its high purity and consistent performance have made it a staple in research laboratories and industrial settings alike. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the growing demand.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonylpyrrolidin-3-yl}acetic acid (CAS No. 2171992-06-4) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and academic research. Its relevance to current trends like AI in drug discovery and sustainable chemistry ensures its continued prominence in the scientific landscape. As research progresses, this compound is likely to unlock new possibilities in therapeutic innovation and scientific advancement.